Cas no 644954-37-0 (N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 644954-37-0
• MF: C₁₆H₁₅F₂NOS
• MW: 307.358209848404
• CID: 6420552
• PubChem ID: 7545413
• Update Time: 2025-06-13

N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• Propanamide, N-(2,4-difluorophenyl)-3-[(4-methylphenyl)thio]-
• 644954-37-0
• AKOS005233042
• N-(2,4-difluorophenyl)-3-[(4-methylphenyl)sulfanyl]propanamide
• F2537-0446
• N-(2,4-difluorophenyl)-3-(p-tolylthio)propanamide

• Inchi： 1S/C16H15F2NOS/c1-11-2-5-13(6-3-11)21-9-8-16(20)19-15-7-4-12(17)10-14(15)18/h2-7,10H,8-9H2,1H3,(H,19,20)
• InChI Key： UYIOZPBGPFKCGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 307.08424160g/mol
• Monoisotopic Mass: 307.08424160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide

Comprehensive Overview of N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 644954-37-0)

N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide, with the CAS number 644954-37-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfanylpropanamide backbone and difluorophenyl moiety, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a 4-methylphenyl group with a propanamide linker, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with trends in precision medicine. The compound's sulfur-containing functional group also opens doors for covalent drug design, a hot topic in AI-driven drug development pipelines.

From a synthetic chemistry perspective, CAS 644954-37-0 serves as a valuable building block for heterocyclic compounds. Its difluorophenyl segment is frequently explored in PET radiopharmaceuticals, addressing growing interest in diagnostic imaging. The methylphenylsulfanyl moiety further contributes to lipophilicity optimization—a key consideration in blood-brain barrier penetration studies for CNS-targeted therapies.

Environmental and regulatory aspects of N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide have also become prominent discussion points. With increasing focus on green chemistry, researchers are investigating solvent-free synthesis routes for this compound. Computational chemistry approaches, including QSAR modeling and molecular docking simulations, are being employed to predict its metabolic pathways—addressing frequently searched queries about drug-likeness parameters and ADMET properties.

The compound's crystalline form (addressed in polymorphism studies) and stability under various pH conditions make it relevant to formulation science. These characteristics respond to industry demands for improved drug delivery systems, particularly in oncology and neurology applications. Patent literature reveals its utility in combination therapies, often paired with immune checkpoint modulators—a trending area in cancer immunotherapy research.

Analytical methodologies for 644954-37-0 have evolved with advancements in HPLC-MS techniques and NMR spectroscopy. These developments cater to the pharmaceutical industry's need for rigorous quality control standards, especially for compounds with complex chiral centers. The fluorine atoms in its structure enable sensitive 19F-NMR tracking, a technique gaining traction in mechanistic studies of biochemical interactions.

Market intelligence indicates growing procurement of N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide by contract research organizations (CROs) specializing in fragment-based drug discovery. This aligns with pharmaceutical companies' strategies to outsource early-stage R&D. The compound's structure-activity relationship (SAR) data is increasingly valuable for AI-assisted molecular design platforms—addressing a surge in searches for computational chemistry tools.

In material science applications, the thioether linkage in CAS 644954-37-0 shows potential for creating self-assembled monolayers (SAMs) on metal surfaces. This property is being explored for biosensor development, particularly in glucose monitoring devices—a response to the global focus on diabetes management technologies. The compound's aromatic fluorination pattern also contributes to research in organic electronic materials for flexible displays.

Safety evaluations of N-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide follow modern ICH guidelines, with particular attention to its photostability and thermal decomposition products. These studies address regulatory requirements for pharmaceutical impurities profiling—a frequently searched topic in quality assurance forums. The compound's ecotoxicological profile is also under scrutiny to meet REACH compliance standards in European markets.

Future research directions for 644954-37-0 may explore its utility in proteolysis targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its hydrogen bond acceptor/donor balance makes it suitable for E3 ligase recruitment—an area generating substantial academic and industrial interest. Such applications position this compound at the forefront of next-generation therapeutics development.